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Compound of Interest

Compound Name: RM175

Cat. No.: B610503 Get Quote

Disclaimer: The information available in the public domain regarding RM175 (CAS 336876-16-

5) is exceptionally limited. This guide synthesizes the currently accessible data. A

comprehensive technical profile, including detailed experimental protocols and validated

signaling pathways, cannot be constructed without access to proprietary research or

unpublished studies.

Chemical and Physical Properties
Based on available chemical database entries, RM175 is a ruthenium-containing

organometallic compound. The fundamental physicochemical properties are summarized

below.

Property Value Source

CAS Number 336876-16-5 [1]

Molecular Formula C14H11ClF6N2PRu [1]

Molecular Weight 488.74 g/mol [1]

Synonyms RM-175, RM 175 [2]

Biological Activity
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The primary biological activity attributed to RM175 is its potential to reduce metastasis.[1][3]

However, the specific cancer models, the mechanism of action, and the quantitative efficacy

(e.g., IC50, EC50) are not detailed in the available public literature. Without access to peer-

reviewed publications or detailed technical data sheets, a thorough understanding of its

pharmacological profile remains elusive.

Postulated Experimental Workflow
Given that RM175 is investigated for its anti-metastatic properties, a general experimental

workflow for its initial characterization can be proposed. This workflow is a hypothetical

representation and is not based on specific published protocols for RM175.
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Hypothetical Workflow for RM175 Characterization
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Caption: A hypothetical workflow for evaluating the anti-metastatic potential of RM175.
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Potential Signaling Pathways in Metastasis
While the specific molecular targets of RM175 are unknown, several key signaling pathways

are commonly implicated in cancer metastasis. It is plausible that RM175 exerts its effects by

modulating one or more of these pathways. Below is a generalized diagram of a signaling

cascade often involved in cell migration and invasion.
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Generalized Metastasis-Related Signaling Pathway
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Caption: A simplified diagram of common signaling pathways involved in cancer metastasis.
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Conclusion and Future Directions
RM175 is an intriguing compound with a reported, albeit poorly documented, anti-metastatic

potential. To advance the understanding of this molecule and its therapeutic utility, the following

steps are critical:

Publication of Primary Research: The dissemination of primary data through peer-reviewed

publications is essential to validate the initial findings and provide the scientific community

with a comprehensive understanding of RM175's biological effects.

Elucidation of the Mechanism of Action: In-depth studies are required to identify the

molecular target(s) of RM175 and the specific signaling pathways it modulates.

Pharmacokinetic and Toxicological Profiling: A thorough evaluation of the ADME (absorption,

distribution, metabolism, and excretion) and toxicity profile of RM175 is necessary to assess

its drug-like properties and potential for clinical development.

Without further data, a more detailed technical guide on RM175 cannot be provided.

Researchers with access to non-public information on this compound are encouraged to

contribute to the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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